![molecular formula C17H18N6OS B2790395 2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide CAS No. 880804-57-9](/img/structure/B2790395.png)
2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
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Overview
Description
The compound “2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide” is a chemical compound that has been studied for its potential antiviral activity .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques. Unfortunately, specific details about the molecular structure of this exact compound were not found in the available literature .Scientific Research Applications
Neuroprotection and Parkinson’s Disease
Parkinson’s disease (PD) is characterized by the loss of dopaminergic neurons, leading to motor symptoms. The formation of intracellular protein aggregates, primarily composed of alpha-synuclein (α-syn), contributes to neurodegeneration. Researchers have identified ethyl 2-((4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetate as an α-syn aggregation inhibitor. It demonstrated in vivo efficacy by preventing bradykinesia induced by the neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropiridine (MPTP) and affecting PD markers .
ALK5 Inhibition
The compound has been optimized to yield a potent and selective ALK5 inhibitor. Pharmacokinetic studies in rats revealed an oral bioavailability of 51% and high systemic exposure. ALK5 inhibition holds promise in various disease contexts, including fibrosis and cancer .
Cell Growth Modulation
In cell culture experiments, this compound influenced cell growth speed when cultured with fetal bovine serum. Further investigations could explore its impact on cellular processes and potential therapeutic applications .
Coordination Chemistry
Complexes of ethyl 2-((4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetate with metal ions (e.g., Mn, Cu, and Cd) have been synthesized. These complexes exhibit interesting coordination chemistry and may find applications in materials science and catalysis .
Novel Pyrazole Derivatives
The compound’s structure suggests potential as a precursor for novel pyrazole derivatives. Exploring its reactivity and synthetic pathways could lead to new functional materials or bioactive compounds .
Mechanism of Action
Target of Action
The primary target of this compound is alpha-synuclein (α-syn) . Alpha-synuclein is a small protein localized in the presynaptic terminal of neurons . In pathological conditions, it forms amyloid aggregates leading to neurotoxicity and neurodegeneration .
Mode of Action
The compound interacts with alpha-synuclein, inhibiting its aggregation . It prevents the formation of amyloid fibrils, which are the main constituents of intraneuronal inclusions, named Lewy bodies and Lewy neurites, found in Parkinson’s disease patients .
Biochemical Pathways
The compound affects the biochemical pathway involving alpha-synuclein. In its misfolded state, alpha-synuclein aggregates into amyloid fibrils, leading to neuronal pathological inclusions located both in the neuron soma and in axons . This process causes cytotoxicity through different mechanisms such as the increase of lipid membrane permeabilization, mitochondrial damage, and oxidative stress .
Pharmacokinetics
The compound has been shown to prevent 1-methyl-4-phenyl-1,2,3,6-tetrahydropiridine-induced bradykinesia, as well as affect the levels of Parkinson’s disease markers after the administration of the same neurotoxin . .
Result of Action
The compound’s action results in the prevention of neurodegeneration produced by the neurotoxin MPTP . It has been shown to affect the levels of tyrosine hydroxylase (TH) and alpha-synuclein in the midbrain .
Safety and Hazards
Future Directions
The potential antiviral activity of this compound suggests that it could have important applications in the treatment of viral infections . Future research will likely focus on further elucidating its mechanism of action, optimizing its synthesis, and evaluating its safety and efficacy in preclinical and clinical studies.
properties
IUPAC Name |
2-[(4-amino-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6OS/c1-2-12-6-8-13(9-7-12)20-15(24)11-25-17-22-21-16(23(17)18)14-5-3-4-10-19-14/h3-10H,2,11,18H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNXUKTGZGVMSOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide |
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